N-(2-methylphenyl)-2H-chromene-3-carboxamide

• IUPAC Name: N-(2-methylphenyl)-2H-chromene-3-carboxamide
• InChI: InChI=1S/C17H15NO2/c1-12-6-2-4-8-15(12)18-17(19)14-10-13-7-3-5-9-16(13)20-11-14/h2-10H,11H2,1H3,(H,18,19)
• InChI Key: KYXCKFNOLWKMOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC3=CC=CC=C3OC2
• Molecular Formula: C17H15NO2
• Molecular Weight: 265.31 g/mol

Description

“N-(2-methylphenyl)-2H-chromene-3-carboxamide” is a complex organic compound. It contains a chromene ring, which is a heterocyclic compound with a benzene ring fused to a heterocyclic pyran ring. Attached to this chromene structure is a carboxamide group (CONH2), which is a common functional group in biochemistry and drug design due to its involvement in peptide bonds. The “N-(2-methylphenyl)” part of the name indicates that a 2-methylphenyl group (a benzene ring with a methyl group at the second position) is attached to the nitrogen of the carboxamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the chromene ring, followed by the introduction of the carboxamide group. The exact synthesis pathway would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the chromene and carboxamide functional groups, as well as the 2-methylphenyl group attached to the nitrogen of the carboxamide.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the chromene and carboxamide groups. The chromene ring, being aromatic, would be expected to undergo electrophilic aromatic substitution reactions. The carboxamide group could participate in various reactions involving the carbonyl group or the nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the chromene and carboxamide groups could impact its solubility, melting point, and other physical properties.

Scientific Research Applications

Antibacterial and Herbicidal Properties

While research is ongoing, N-(2-Methylphenyl)phthalimide derivatives have been investigated for their antibacterial and herbicidal activities. These studies involve testing the compounds’ effects on photosynthetic electron transport in spinach chloroplasts.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s being studied for potential medicinal applications, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

As with any chemical compound, handling “N-(2-methylphenyl)-2H-chromene-3-carboxamide” would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.